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Abstract
AP20187 is a synthetic, cell-permeable small molecule widely utilized in biomedical research

as a chemical inducer of dimerization (CID).[1][2] Its primary application lies in the conditional

cross-linking of engineered proteins containing one or more FK506-binding protein (FKBP)

domains, particularly the F36V mutant variant for which it has high specificity.[3][4] This

induced dimerization provides a powerful tool for the precise temporal and spatial control of

cellular processes, including signal transduction, gene expression, and apoptosis.[2][5][6] This

technical guide provides comprehensive information on the chemical properties, mechanism of

action, experimental protocols, and key applications of AP20187.

Core Properties of AP20187
AP20187, also known as B/B Homodimerizer, is a cornerstone of CID technology, enabling

researchers to externally regulate intracellular events.[5][6][7]
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Property Value Reference

CAS Number 195514-80-8 [5][8]

Molecular Formula C₈₂H₁₀₇N₅O₂₀ [5][8]

Molecular Weight 1482.75 g/mol [8][9][10]

Appearance White to yellow solid [8]

Purity
≥95% to 99.88% (vendor

dependent)
[5][10]

Mechanism of Action
AP20187 functions by binding to a specifically engineered F36V mutant of the FK506-binding

protein (FKBP).[3][4] This mutation creates a binding pocket that accommodates AP20187 with

high affinity, while reducing its affinity for the wild-type FKBP, thereby minimizing off-target

effects. AP20187 is a bivalent molecule, meaning it possesses two identical binding moieties.

This allows a single molecule of AP20187 to simultaneously bind to two FKBP(F36V)-tagged

proteins, effectively bringing them into close proximity and inducing their dimerization or

oligomerization.

This induced proximity mimics natural ligand-induced receptor dimerization and can be

engineered to trigger a variety of downstream signaling events. For example, by fusing the

FKBP(F36V) domain to the intracellular signaling domains of receptors, caspases, or other

signaling proteins, researchers can use AP20187 to initiate specific cellular pathways on

demand.
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Mechanism of AP20187-Induced Dimerization
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AP20187-mediated dimerization of FKBP(F36V) fusion proteins.

Experimental Protocols
In Vitro Studies
Stock Solution Preparation:

Solvent Concentration Reference

DMSO ≥74.14 mg/mL [1]

Ethanol ≥100 mg/mL [1]

For long-term storage, stock solutions should be stored at -20°C or -80°C.[5] To prepare a

working solution, the stock is diluted in the appropriate cell culture medium to the desired final
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concentration. A typical in vitro working concentration ranges from 0.1 nM to 100 nM.[5][11]

General In Vitro Dimerization Protocol:

Culture cells expressing the FKBP(F36V) fusion protein(s) of interest.

Prepare the desired final concentration of AP20187 in the appropriate cell culture medium.

Replace the existing medium with the AP20187-containing medium.

Incubate for the desired period (e.g., for apoptosis induction or signaling pathway activation).

Proceed with downstream analysis (e.g., Western blotting, reporter assays, microscopy).

In Vitro Experimental Workflow
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A generalized workflow for in vitro experiments using AP20187.
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In Vivo Studies
Stock and Dosing Solution Preparation:

A common method for preparing AP20187 for in vivo administration involves creating a stock

solution in 100% ethanol.[7][9] This stock is then used to prepare a dosing solution shortly

before injection.

Step Procedure Reference

1. Stock Solution

Dissolve AP20187 in 100%

ethanol to a concentration of

62.5 mg/mL or 42 mM. Store at

-20°C.

[7][9]

2. Dosing Solution (for 10

mg/kg dose)

For a 2.5 mg/mL (1.7 mM)

dosing solution: To 40 µL of the

stock solution, add 100 µL of

PEG-400 and vortex. Then,

add 860 µL of 2% Tween-80 in

water and vortex.

[7][9]

3. Administration

Administer the freshly

prepared dosing solution within

30 minutes, typically via

intraperitoneal (IP) or

intravenous (IV) injection.

[7][9]

Typical In Vivo Dosing:

The dosage of AP20187 for in vivo studies can vary depending on the animal model and the

specific application, with reported doses ranging from 0.5 mg/kg to 10 mg/kg.[6][8]

Signaling Pathways and Applications
AP20187-mediated dimerization has been successfully employed to investigate and control a

multitude of signaling pathways.
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Inducible Apoptosis:

One of the most prominent applications of AP20187 is in the creation of "suicide switches" for

therapeutic cells. This is achieved by fusing the FKBP(F36V) domain to pro-apoptotic proteins

such as Caspase-9.[5] The administration of AP20187 induces dimerization and activation of

the caspase, leading to the rapid apoptosis of the target cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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